Cas no 2138548-99-7 (3-(Piperidin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol)

3-(Piperidin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol is a cyclohexanol derivative featuring a piperidine and isopropyl substitution, which imparts unique steric and electronic properties. This compound is of interest in medicinal chemistry and organic synthesis due to its structural versatility, serving as a potential intermediate for bioactive molecules. The piperidine moiety enhances binding affinity to biological targets, while the isopropyl group contributes to lipophilicity, influencing pharmacokinetic behavior. Its cyclohexanol core provides a rigid scaffold for further functionalization. The compound’s well-defined stereochemistry and synthetic accessibility make it valuable for research applications, particularly in the development of pharmacophores or chiral auxiliaries. Handling requires standard laboratory precautions due to its organic nature.

3-(Piperidin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol structure

2138548-99-7 structure

Product Name:3-(Piperidin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol

CAS No:2138548-99-7

MF:C₁₄H₂₇NO

MW:225.370284318924

CID:6069413

PubChem ID:164663731

Update Time:2025-05-24

3-(Piperidin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

- 3-(piperidin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol
- 2138548-99-7
- EN300-1160926
- 3-(Piperidin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol
- Inchi： 1S/C14H27NO/c1-11(2)13-7-6-12(16)10-14(13)15-8-4-3-5-9-15/h11-14,16H,3-10H2,1-2H3
- InChI Key： BKYJNZOAYJBHMA-UHFFFAOYSA-N
- SMILES： OC1CCC(C(C)C)C(C1)N1CCCCC1

Computed Properties

Exact Mass: 225.209264485g/mol
Monoisotopic Mass: 225.209264485g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 23.5Å²

3-(Piperidin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1160926-1.0g	3-(piperidin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol	2138548-99-7		1g	$0.0	2023-06-08

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Additional information on 3-(Piperidin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol

Research Brief on 3-(Piperidin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol (CAS: 2138548-99-7): Recent Advances and Applications

3-(Piperidin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol (CAS: 2138548-99-7) is a cyclohexanol derivative with a piperidine substituent, which has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound's unique structural features, including its stereochemistry and functional groups, make it a promising candidate for various pharmacological applications. Recent studies have explored its potential as a modulator of central nervous system (CNS) targets, particularly in the context of neurodegenerative diseases and pain management.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's binding affinity to sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and cancer. The researchers synthesized and evaluated several analogs, with 3-(Piperidin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol showing moderate selectivity for sigma-1 receptors. This finding suggests its potential utility in developing novel therapeutics for Alzheimer's disease and neuropathic pain, where sigma-1 receptor modulation has shown promise.

In another recent study, the compound's pharmacokinetic properties were evaluated in preclinical models. The results indicated favorable blood-brain barrier penetration and metabolic stability, which are critical for CNS-targeted drugs. However, the study also highlighted the need for further optimization to improve its oral bioavailability, as the current formulation showed limited absorption in gastrointestinal tract models.

The synthetic routes to 3-(Piperidin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol have also been a focus of recent research. A 2024 paper in Organic Process Research & Development described a scalable, enantioselective synthesis method that achieved >95% purity and 80% overall yield. This advancement is particularly significant for industrial-scale production, as it addresses previous challenges related to stereochemical control and cost-effectiveness.

Emerging applications of this compound extend beyond CNS disorders. Preliminary data from a 2023 cancer research study suggested that 3-(Piperidin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol may exhibit synergistic effects with certain chemotherapeutic agents in glioblastoma cell lines. While the exact mechanism remains under investigation, these findings open new avenues for combination therapies in oncology.

Despite these promising developments, challenges remain in the clinical translation of 3-(Piperidin-1-yl)-4-(propan-2-yl)cyclohexan-1-ol. Current research efforts are focused on structure-activity relationship (SAR) studies to optimize its pharmacological profile while minimizing potential off-target effects. The compound's future development will likely depend on overcoming these hurdles through continued interdisciplinary collaboration between medicinal chemists, pharmacologists, and clinical researchers.